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Compound of Interest

Compound Name: 3,5-Difluoro-4-(methyl)thiophenol

Cat. No.: B1407934

CAS Number: 1447123-13-8

This technical guide provides a comprehensive overview of 3,5-Difluoro-4-
(methyl)thiophenol, a specialized chemical compound of interest to researchers, scientists,
and professionals in drug development. Due to the limited publicly available data for this
specific molecule, this guide also includes information on closely related compounds and
general experimental protocols that can be adapted for its synthesis and study.

Chemical and Physical Properties

While specific experimental data for 3,5-Difluoro-4-(methyl)thiophenol is not widely
published, the following table summarizes its known properties. For context, properties of the
related compound, 4-(Methylthio)phenol, are also provided.
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3,5-Difluoro-4- .

Property . 4-(Methylthio)phenol
(methyl)thiophenol

CAS Number 1447123-13-8[1] 1073-72-9[2][3]

Molecular Formula C7HeF20S C7HsOS[2][3]

Molecular Weight 176.19 g/mol 140.20 g/mol [2]
3,5-difluoro-4-

IUPAC Name ] 4-(methylsulfanyl)phenol[2]
(methylthio)phenol

_ _ White or off-white crystalline
Physical Form Solid
powder[4]

Purity 97% Not specified

Melting Point Not available 84-86 °C

Boiling Point Not available 153-156 °C at 20 mmHg

Solubility Not available Soluble in water (9.59 g/L)[4]
GDXZYGDCEFCNIM- QASBCTGZKABPKX-

InChl Key

UHFFFAOYSA-N

UHFFFAOYSA-N[2][3]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3,5-Difluoro-4-

(methyl)thiophenol is not readily available in published literature. However, its structure

suggests that it can be synthesized through established organic chemistry reactions. Below are

generalized experimental protocols for key transformations that could be adapted for its

synthesis.

Conceptual Synthetic Pathway

A plausible synthetic route could start from 3,5-difluorophenol, which is commercially available.

The introduction of the methylthio group at the 4-position would be the key step.
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A conceptual synthetic pathway for 3,5-Difluoro-4-(methyl)thiophenol.
General Experimental Protocol: Synthesis of Aryl Methyl Thioethers

This protocol describes a general method for the synthesis of aryl methyl thioethers from aryl
halides and can be adapted. A transition-metal-free approach using potassium xanthate
(ROCS:zK) as a thiol surrogate has been reported.

Materials:

» Aryl halide (e.g., a halogenated derivative of 3,5-difluorophenol)
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Potassium ethyl xanthate (EtOCS:2K)

Dimethyl sulfoxide (DMSOQO)

lodine (I2) (if starting from a non-activated aryl halide)

Dimethylformamide (DMF) (alternative solvent)

Procedure:

In a sealed tube, combine the aryl halide (0.5 mmol), potassium ethyl xanthate (1.0 mmaol),
and DMSO (1.0 mL).

If the aryl halide is not sufficiently reactive, an additive like iodine (1.5 mmol) may be
required, and a solvent like DMF (3.0 mL) might be preferable.

Heat the reaction mixture at a temperature ranging from 100°C to 150°C.

Monitor the reaction progress using an appropriate technique like Thin Layer
Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup to remove the solvent and inorganic salts.

Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).
Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate.
Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired aryl
methyl thioether.

Workflow for Synthesis and Purification
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Reaction Setup

Combine Reactants:
- Aryl Halide

- Potassium Xanthate

- Solvent (DMSO)

Seal Reaction Vessel

Heat to 100-150°C

Monitor with TLC

Workup
Cool to Room Temp.
Aqueous Workup
Solvent Extraction

Dry Organic Layer

Purififation

Solvent Evaporation
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Characterization
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General workflow for the synthesis and purification of aryl methyl thioethers.
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Potential Applications in Drug Development

While there is no specific information on the biological activity or signaling pathway modulation
by 3,5-Difluoro-4-(methyl)thiophenol, the structural motifs present in this molecule are of
interest in medicinal chemistry.

o Fluorine Substitution: The presence of fluorine atoms can significantly alter the
pharmacokinetic and pharmacodynamic properties of a molecule. Fluorine can improve
metabolic stability, increase binding affinity, and modulate the acidity of nearby functional
groups.

o Thiophenol Moiety: Thiophenols and thioethers are present in various biologically active
compounds. They can participate in important biological interactions and serve as scaffolds
for further chemical modification. Thiophene derivatives have been reported to possess a
wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory
properties[5].

» Potential as an Antimicrobial Agent: The combination of a fluorinated aromatic ring and a
thiol-related group suggests potential for antimicrobial applications. For instance, the para-
fluoro-thiol reaction has been used to conjugate various thiols to peptides to enhance their
antimicrobial potency[6].

Given these characteristics, 3,5-Difluoro-4-(methyl)thiophenol could be a valuable building
block or lead compound in the development of new therapeutic agents.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3,5-Difluoro-4-(methyl)thiophenol is not readily
available. However, based on the known hazards of related compounds like phenols and
thiophenols, it should be handled with care in a well-ventilated laboratory, and appropriate
personal protective equipment (PPE) should be worn.

General Hazards of Related Compounds:

e Phenols: Can be toxic if swallowed, in contact with skin, or if inhaled. They can cause severe
skin burns and eye damage[7].
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e Thiophenols: Often have a strong, unpleasant odor. They can be flammable and may cause
skin and eye irritation.

Recommended Handling Procedures:

Work in a fume hood to avoid inhalation of any potential vapors or dust.

Wear safety glasses or goggles, a lab coat, and chemical-resistant gloves.

Avoid contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Spectroscopic Data

No specific spectroscopic data (NMR, IR, Mass Spectrometry) for 3,5-Difluoro-4-
(methyl)thiophenol has been found in the public domain. Researchers synthesizing this
compound would need to perform these analyses for structural confirmation. For reference, the
NIST WebBook contains spectral data for the related compound 4-(Methylthio)phenol[3].

This guide provides a summary of the currently available information on 3,5-Difluoro-4-
(methyl)thiophenol. As this is a specialized compound, further research will be necessary to
fully elucidate its properties and potential applications. The provided general protocols and data
on related compounds offer a starting point for researchers and scientists in their
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_phenol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1073729&Mask=80
https://www.chemwhat.com/4-methylthiophenol-cas-1073-72-9/
https://encyclopedia.pub/entry/53827
https://pubmed.ncbi.nlm.nih.gov/36524416/
https://pubmed.ncbi.nlm.nih.gov/36524416/
https://www.sigmaaldrich.com/US/en/sds/sial/p5566
https://www.benchchem.com/product/b1407934#3-5-difluoro-4-methyl-thiophenol-cas-number
https://www.benchchem.com/product/b1407934#3-5-difluoro-4-methyl-thiophenol-cas-number
https://www.benchchem.com/product/b1407934#3-5-difluoro-4-methyl-thiophenol-cas-number
https://www.benchchem.com/product/b1407934#3-5-difluoro-4-methyl-thiophenol-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1407934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1407934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

